7-hydroxy-3-(2-methoxyphenyl)-2-methyl-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-3-(2-methoxyphenyl)-2-methylchromen-4-one
• InChI: InChI=1S/C17H14O4/c1-10-16(12-5-3-4-6-14(12)20-2)17(19)13-8-7-11(18)9-15(13)21-10/h3-9,18H,1-2H3
• InChI Key: WRALXEQNHOSAJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)O)C3=CC=CC=C3OC
• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol

Description

“7-hydroxy-3-(2-methoxyphenyl)-2-methyl-4H-chromen-4-one” is a type of isoflavone. Isoflavones are a subclass of flavonoids, characterized by possessing a 3-phenyl-chromen-4-one backbone. They are secondary metabolites that occur in plants of the Fabaceae family and are present in soybeans, soy foods, and legumes.

Synthesis Analysis

The synthesis and crystal structure of “7-hydroxy-3-(2-methoxyphenyl)-2-methyl-4H-chromen-4-one” have been reported. This isoflavone is used as a starting material in the preparation of an array of potent and competitive FPR antagonists.

Molecular Structure Analysis

The compound consists of a chromone core with several substituents. The pyran ring significantly deviates from planarity. The dihedral angle between the benzopyran mean plane and that of the exocyclic benzene ring is 88.18 (4).

Scientific Research Applications

Antifungal Activity

• 7-hydroxy coumarin derivatives have demonstrated enhanced in vitro antifungal activity against Candida albicans and Aspergillus niger . .

Anti-Tumor Properties

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Chemical Synthesis and Medicinal Applications

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Structural Insights

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Mechanism of Action

Target of Action

It is known that this compound is a flavonoid , and flavonoids are known to interact with a wide range of molecular targets, including enzymes, receptors, and signaling pathways .

Mode of Action

It is known that flavonoids can exert their effects through various mechanisms, such as modulating enzyme activity, interacting with cell signaling pathways, and binding to receptors .

Biochemical Pathways

Flavonoids are known to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, and cell signaling .

Pharmacokinetics

Flavonoids in general are known to have variable bioavailability, depending on factors such as their chemical structure and the presence of other compounds .

Result of Action

It has been reported that this compound has anti-anxiety effects , which suggests that it may influence neuronal signaling or neurotransmitter levels.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-4H-chromen-4-one, as is the case with many other compounds. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .